Cas no 2639430-25-2 (ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-6-carboxylate)

• Product Name: ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-6-carboxylate
• CAS No: 2639430-25-2
• MF: C₁₁H₁₄F₃N₃O₂
• MW: 277.2429728508
• CID: 5641370
• PubChem ID: 165898851
• Update Time: 2025-07-19

ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639430-25-2
• EN300-27783102
• ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate
• ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-6-carboxylate

• Inchi： 1S/C11H14F3N3O2/c1-3-19-10(18)6-4-8-7(5-15-17(8)2)16-9(6)11(12,13)14/h5-6,9,16H,3-4H2,1-2H3
• InChI Key： LTDVSKNDXJXNRJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)CC2=C(C=NN2C)N1)(F)F

Computed Properties

• Exact Mass: 277.10381118g/mol
• Monoisotopic Mass: 277.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-6-carboxylate

Introduction to Ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate (CAS No. 2639430-25-2)

Ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate, identified by its CAS number 2639430-25-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazolo[4,3-b]pyridine scaffold, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a pyrazolo[4,3-b]pyridine core substituted with an ethyl carboxylate group at the 6-position, a methyl group at the 1-position, and a trifluoromethyl group at the 5-position. These substituents contribute to the unique electronic and steric properties of the molecule, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their broad spectrum of biological activities. Pyrazolo[4,3-b]pyridines have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The presence of the trifluoromethyl group in Ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate enhances its lipophilicity and metabolic stability, which are crucial factors for drug-like properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of Janus kinases (JAKs). JAKs are involved in various signaling pathways that regulate immune responses, inflammation, and hematopoiesis. Inhibitors of JAKs have shown promise in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The pyrazolo[4,3-b]pyridine scaffold has been identified as a privileged structure in JAK inhibition studies due to its ability to bind effectively to the ATP-binding site of these kinases.

Recent studies have demonstrated that Ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate exhibits potent inhibitory activity against JAK2. This has been attributed to the optimal positioning of the substituents within the binding pocket of the enzyme. The methyl group at the 1-position and the trifluoromethyl group at the 5-position contribute to hydrophobic interactions with key residues in the JAK2 active site. Additionally, the ethyl carboxylate group at the 6-position forms hydrogen bonds with conserved amino acid residues.

The synthesis of Ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorinated substituents often poses challenges due to their reactivity and sensitivity to hydrolysis. However， recent advances in synthetic methodologies have made it possible to incorporate trifluoromethyl groups more efficiently and with greater precision.

In addition to its potential as a JAK inhibitor， Ethyl 1-methyl-5-(trifluoromethyl)-1H,4H,5H，6H，7H-pyrazolo[4，3-b]pyridine-6-carboxylate has shown promise in other therapeutic areas. For instance， it has been investigated for its anti-proliferative effects on certain cancer cell lines. The pyrazolo[4，3-b]pyridine scaffold is known to interact with various targets involved in cell growth and survival， making it a versatile platform for developing anti-cancer agents.

The pharmacokinetic properties of this compound are also an area of active research。 Studies have indicated that it exhibits good oral bioavailability and moderate metabolic stability， which are essential characteristics for a drug candidate. Further investigations are ongoing to optimize its pharmacokinetic profile through structural modifications.

The development of novel heterocyclic compounds like Ethyl 1-methyl-5-(trifluoromethyl)-1H，4H，5H，6H，7H-pyrazolo[4，3-b]pyridine-6-carboxylate relies heavily on computational modeling and high-throughput screening techniques。 These tools help researchers predict binding affinities、 identify potential lead compounds， and optimize their properties before moving into expensive wet-lab experiments。

In conclusion， Ethyl 1-methyl-5-(trifluoromethyl)-1H，4 H ，5 H ， 6 H ， 7 H -pyrazolo [ 4 ， 3 - b ] py rid ine - 6 - car box y l ate (CAS No. 2639430-25-2) is a promising compound with significant therapeutic potential。 Its ability to inhibit JAK kinases makes it a valuable candidate for treating autoimmune diseases and inflammation。 Additionally， its anti-proliferative effects on certain cancer cell lines highlight its versatility as a drug discovery tool。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in pharmaceutical development。